4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole

• IUPAC Name: 4-iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole
• InChI: InChI=1S/C9H9F6IN2O/c10-8(11,12)1-2-18-3-6(16)7(17-18)4-19-5-9(13,14)15/h3H,1-2,4-5H2
• InChI Key: HGZAIQBKMGECAY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CCC(F)(F)F)COCC(F)(F)F)I
• Molecular Formula: C9H9F6IN2O
• Molecular Weight: 402.08 g/mol

Description

4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research.

Mechanism of Action

The mechanism of action of 4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes and proteins, which play a role in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties and may also have anti-tumor and anti-microbial activities. Additionally, it has been shown to affect the central nervous system and may have potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole in lab experiments is its high purity and stability, which makes it ideal for use in various types of assays. However, one of the limitations of this compound is its high cost, which may limit its widespread use in research.

Future Directions

There are several potential future directions for research involving 4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole. One area of interest is the development of new drugs based on this compound, particularly for the treatment of neurological disorders and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.

Synthesis Methods

The synthesis of 4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole involves the reaction of 3-(2,2,2-trifluoroethoxy)methyl-1-propyne with 4,4,4-trifluoro-1-iodobut-3-ene in the presence of a palladium catalyst. The resulting product is then treated with hydrazine hydrate to form the final compound.

Scientific Research Applications

4-Iodo-3-(2,2,2-trifluoroethoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole has been used in various areas of scientific research. One of the main applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases. It has also been used in the development of new drugs and as a tool for studying biological systems.